Cas no 28541-77-7 (4-Bromophenyl beta-D-mannopyranoside)

4-Bromophenyl beta-D-mannopyranoside structure
28541-77-7 structure
Product Name:4-Bromophenyl beta-D-mannopyranoside
CAS No:28541-77-7
MF:C12H15BrO6
MW:335.147903680801
CID:1435006
Update Time:2024-08-15

4-Bromophenyl beta-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Bromophenyl beta-D-mannopyranoside
    • a-D-Mannopyranoside, 4-bromophenyl
    • LogP
    • α-D-Mannopyranoside, 4-bromophenyl
    • Inchi: 1S/C12H15BrO6/c13-6-1-3-7(4-2-6)18-12-11(17)10(16)9(15)8(5-14)19-12/h1-4,8-12,14-17H,5H2/t8-,9-,10+,11+,12+/m1/s1
    • InChI Key: XKNTYHQVRMHDHY-GCHJQGSQSA-N
    • SMILES: O(C1=CC=C(Br)C=C1)[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 334.005
  • Monoisotopic Mass: 334.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 99.4A^2

Experimental Properties

  • Density: 1.739
  • Boiling Point: 528.688°C at 760 mmHg
  • Flash Point: 273.541°C
  • Refractive Index: 1.643
  • pka: 12.75±0.70(Predicted)
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